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This document provides detailed application notes and protocols for various methods used to
guantify methane emissions from natural gas leaks. The information is intended to guide
researchers and scientists in selecting and implementing the most appropriate techniques for
their specific needs, from component-level leak detection to large-scale site and regional
emissions monitoring.

Introduction to Methane Quantification

Methane (CH4) is a potent greenhouse gas, and its release from the natural gas sector is a
significant contributor to global emissions.[1] Accurate quantification of these fugitive emissions
is crucial for environmental monitoring, regulatory compliance, and the development of effective
mitigation strategies.[2] A variety of methods exist for quantifying methane leaks, each with its
own set of advantages, limitations, and ideal applications.[3] This document outlines the
principles, protocols, and performance characteristics of key methodologies.

Data Presentation: Comparison of Methane
Quantification Methods

The following tables summarize the quantitative performance and operational characteristics of
the methods described in this document.

Table 1: Performance Characteristics of Methane Quantification Methods
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Method

Detection Limit

Accuracy

Measurement Scale

EPA Method 21

Leak definition: 500 -
10,000 ppm

Not for quantification;

identifies leak location

Component

High-Flow Sampling

~0.0005 to 0.015 CFM
(device dependent)[4]

[5]

+506 t0 +10%][6][7]

Component

Quantitative Optical
Gas Imaging (QOGI)

~100-300 scc/min
(methane)[8]

+30% or better under

optimal conditions|[8]

Component/Short-

range

Tracer Gas

Correlation

Dependent on

analyzer sensitivity

+15% or less[9]

Component/Site

Drone-Based (e.g.,
TDLAS with mass

balance)

< 0.2 kg/h [10]

Variable, can be <10%
error with good wind
data[11]

Site

Satellite-Based (e.g.,
GHGSat)

~100 kg/h (varies by
satellite)[12]

Quantification error
can be < +50%[13]

Regional/Site (large

emitters)

Table 2: Operational Considerations for Methane Quantification Methods
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o Cost Expertise
Method Portability Survey Speed . .
(Equipment) Required
EPA Method 21 High Low Low to Medium Moderate
High-Flow ) )
) High Very Low Medium Moderate
Sampling
Quantitative
Optical Gas High High High High
Imaging (QOGI)
Tracer Gas ] ) ]
] Medium Low High High
Correlation
Drone-Based Medium High High High
) ) N/A (data )
Satellite-Based N/A Very High High
purchase)

Experimental Protocols

EPA Method 21: Volatile Organic Compound Leak
Detection

Application Note: EPA Method 21 is a procedure for the determination of volatile organic
compound (VOC) leaks from individual sources.[14] It is a leak detection method, not a direct
guantification of mass emission rates.[15] The instrument reading, typically in parts per million
(ppm), is used to determine if a component is leaking based on a predefined threshold.[14]

Protocol:
e |nstrument Selection:

o Select a portable instrument with a detector suitable for methane, such as a flame
ionization detector (FID), photoionization detector (PID), or infrared absorption analyzer.
[14][16]
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o The instrument must meet the specifications outlined in EPA Method 21, including a
response time of 30 seconds or less and a sample flow rate between 0.10 and 3.0 I/min.
[12][16]

e Calibration:

o Calibrate the instrument daily before use with a zero-air (or nitrogen) and a known
concentration of methane calibration gas. The calibration gas concentration should be
approximately equal to the leak definition concentration.

o Perform a calibration precision test quarterly.[16]
e Screening Procedure:

o Place the probe at the surface of the component interface where leakage could occur. For
valves, traverse the probe along the circumference of the packing-gland interface. For
flanges, traverse the probe along the entire circumference of the flange-gasket interface.

o Move the probe at a rate of approximately 1-2 cm/s.
o Record the maximum stable reading from the instrument.
e Leak Determination:

o Aleak is detected if the instrument reading is greater than or equal to the leak definition
concentration specified in the applicable regulation (e.g., 500 ppm or 10,000 ppm).[12]

High-Flow Sampling

Application Note: High-flow sampling provides a direct measurement of the leak rate from a
specific component.[2] The method uses a high-volume sampler to capture the entire fugitive
emission from a source and measures the flow rate and gas concentration to calculate the
mass emission rate.[7]

Protocol:

e Equipment:
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o Bacharach® Hi-Flow® Sampler, SEMTECH® HI-FLOW 2, or similar high-volume sampling
device.[4][7]

o Appropriate shrouds or enclosures for different component types.
e Pre-Measurement Checks:

o Perform a leak check of the sampling system.

o Calibrate the gas analyzer with zero gas and a known concentration of methane.
e Measurement Procedure:

o Place the sampling shroud over the leaking component, ensuring a complete seal to
capture all fugitive emissions.

o Turn on the sampler and allow the flow rate and concentration readings to stabilize.
o Record the stabilized flow rate and the methane concentration.

o To ensure full capture, some protocols recommend taking two samples at different flow
rates; the calculated leak rates should be within +/- 10%.[17]

e Calculation:

o The leak rate is calculated by the instrument, typically in units of cubic feet per minute
(CFM) or liters per minute (LPM).[18] This can be converted to a mass flow rate using the
ideal gas law.

Quantitative Optical Gas Imaging (QOGI)

Application Note: QOGI is an advancement of Optical Gas Imaging (OGI) that allows for the
remote quantification of gas leaks.[19] It utilizes an infrared camera to visualize the gas plume
and specialized software to analyze the plume's characteristics and estimate the mass or
volumetric leak rate.[8] The accuracy of QOGI is influenced by environmental factors such as
wind speed and the temperature difference between the gas and the background.[8]

Protocol:
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Equipment:

o An OGI camera sensitive to the infrared absorption spectrum of methane (e.g., FLIR
GF320).[20]

o A quantitative analysis module or software (e.g., FLIR QL320).[8]
Setup and Calibration:

o Ensure the QOGI system is properly calibrated and synchronized with the specific OGI
camera being used.[20]

o Input relevant environmental parameters into the system, such as wind speed, distance to
the source, and ambient temperature and humidity.

Imaging and Data Collection:

o Position the camera at a safe distance from the leak, ensuring a clear line of sight and a
suitable background with sufficient thermal contrast.

o Record a stable video of the gas plume for a duration recommended by the manufacturer
(e.g., 10 seconds).[21]

o For improved accuracy, it is recommended to record the plume from multiple angles.
Quantification:

o The software analyzes the video to determine the concentration path length of the gas
and, combined with the input parameters, calculates the leak rate.[19]

Tracer Gas Correlation

Application Note: The tracer gas correlation method is a remote sensing technique used to
guantify emissions from a source by releasing a tracer gas at a known rate near the leak.[22]
By measuring the downwind concentrations of both the tracer gas and methane, the methane
emission rate can be calculated based on the ratio of the two gases.[3]

Protocol:
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e Tracer Gas Selection and Release:

o Select a tracer gas that is not normally present at the site and has a low atmospheric
background concentration (e.g., acetylene, nitrous oxide).

o Position the tracer gas release point as close as possible to the methane leak source to
ensure similar atmospheric dispersion.

o Release the tracer gas at a constant and accurately measured rate.[23]
e Downwind Measurement:

o Use a mobile or stationary analytical instrument (e.g., Cavity Ring-Down Spectrometer)
capable of simultaneously measuring both methane and the tracer gas concentrations.
[23]

o Traverse the plume downwind of the source to capture the full extent of the mixed
methane and tracer gas plume.

o Data Analysis:

o Plot the concentration of methane against the concentration of the tracer gas.

o The slope of the linear regression of this plot represents the ratio of the concentrations.
» Calculation:

o The methane emission rate is calculated by multiplying the tracer gas release rate by the
concentration ratio (slope of the regression line).

Drone-Based Quantification

Application Note: Drones equipped with methane sensors offer a versatile platform for
quantifying emissions from entire sites or specific areas within a facility.[10] A common
approach is the mass balance method, where the drone flies a series of transects downwind of
the source to create a virtual "curtain” through which the methane flux is measured.[11][24]

Protocol:
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e System and Sensor Selection:

o Utilize a drone platform capable of carrying the methane sensor payload and flying
precise, pre-programmed flight paths.

o Equip the drone with a high-precision methane sensor, such as a Tunable Diode Laser
Absorption Spectrometer (TDLAS), and an anemometer for wind speed and direction
measurements.[11]

» Flight Planning:

o Define a flight path that creates a vertical plane downwind of the emission source. This
typically involves a series of horizontal transects at different altitudes.

o The dimensions of the measurement plane should be sufficient to capture the entire width
and height of the methane plume.

» Data Acquisition:

o Fly the drone along the pre-programmed path, continuously recording methane
concentrations, GPS position, altitude, and wind data.

o ltis also important to measure the background methane concentration upwind of the
source.

e Flux Calculation (Mass Balance):

o Subtract the background methane concentration from the downwind measurements to
determine the enhancement due to the leak.

o Integrate the methane concentration enhancement across the measurement plane and
multiply by the wind speed perpendicular to the plane to calculate the total methane flux
(emission rate).[24]

Satellite-Based Quantification

Application Note: Satellites provide a powerful tool for monitoring methane emissions over
large geographical areas and identifying significant emission sources.[1] While they have a
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higher detection threshold than ground-based or airborne methods, they are effective for
tracking large emitters and assessing regional emission trends.[12][25]

Protocol:
» Data Acquisition:

o Acquire data from a satellite with methane-sensing capabilities, such as GHGSat,
Sentinel-5P, or MethaneSAT.[1][26]

o Data is typically purchased from commercial providers or accessed through public portals.
o Data Processing and Analysis:

o Satellite data undergoes complex processing to retrieve methane concentrations,
accounting for atmospheric conditions and surface reflectance.

o Plume detection algorithms are used to identify localized enhancements in methane
concentration that indicate a potential leak.

¢ Emission Rate Estimation:

o Once a plume is identified, its characteristics (e.g., Size, concentration) are used in
atmospheric models, along with wind data, to estimate the emission rate of the source.

o Validation:

o Satellite-derived emission estimates are often validated with ground-based or airborne
measurements to improve accuracy.[26]

Mandatory Visualizations
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Caption: Workflow for Methane Leak Detection, Quantification, and Repair.
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Caption: Scale of Application for Methane Quantification Methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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